N-(2-(furan-3-yl)-2-hydroxyethyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C15H17NO5/c1-19-12-5-11(6-13(7-12)20-2)15(18)16-8-14(17)10-3-4-21-9-10/h3-7,9,14,17H,8H2,1-2H3,(H,16,18)
• InChI Key: XZCIVMDZUHRLMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC(C2=COC=C2)O)OC
• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol

Description

“N-(2-(furan-3-yl)-2-hydroxyethyl)-3,5-dimethoxybenzamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic heterocycle with one oxygen atom. The compound also has amide and ester functional groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan derivatives can be synthesized under microwave-assisted conditions. The reactions are usually carried out in a microwave reactor in the presence of effective coupling reagents.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. Furan is a five-membered aromatic heterocycle with one oxygen atom. The compound also contains amide and ester groups, which would contribute to its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Furan is a colorless, volatile, and somewhat toxic liquid. The presence of amide and ester groups would also influence the properties of the compound.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained attention due to their antibacterial properties. . These derivatives exhibit activity against both gram-positive and gram-negative bacteria.

Antifungal Properties

• . This suggests a potential application in antifungal drug development.

Anti-Inflammatory and Analgesic Effects

• .

Anticancer Potential

• . While more research is needed, their unique chemical structure could lead to novel cancer therapies.

Biorenewable Platform Chemicals

• .

Other Therapeutic Aspects

• .

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Furan derivatives are known to interact with various biochemical pathways, leading to downstream effects .

Result of Action

Furan derivatives are known to have various therapeutic benefits, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer effects .